Cas no 380430-70-6 ((4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid)

• Product Name: (4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid
• CAS No: 380430-70-6
• Molecular Formula: C₁₁H₁₅BO₅
• Molecular Weight: 238.0448
• MDL: MFCD03095144
• CID: 67944
• PubChem ID: 2773306

(4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid Properties

Names and Identifiers

• (4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid
• 4-(tert-Butoxycarboxy)benzeneboronic acid
• [4-[(2-methylpropan-2-yl)oxycarbonyloxy]phenyl]boronic acid
• 4-(tert-Butoxycarbonyl)phenylboronic acid
• 4-(tert-Butoxycarboxy)phenylboronic acid
• 4-t-Butoxycarboxyphenylboronic acid
• 4-TERT-BUTOXYCARBOXYPHENYLBORONIC ACID
• FT-0678862
• 380430-70-6
• (4-TERT-BUTOXYCARBOXYPHENYL)BORONIC ACID
• (4-((tert-Butoxycarbonyl)oxy)phenyl)boronicacid
• CS-0174839
• C11H15BO5
• AKOS016001109
• Carbonic acid, 4-boronophenyl 1,1-dimethylethyl ester
• MFCD03095144
• A823990
• PS-9723
• AB13526
• DTXSID301213366

• MDL： MFCD03095144
• InChIKey： HZOYMUMPDHVQOH-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15BO5/c1-11(2,3)17-10(13)16-9-6-4-8(5-7-9)12(14)15/h4-7,14-15H,1-3H3
• SMILES： CC(C)(C)OC(=O)OC1=CC=C(C=C1)B(O)O

Computed Properties

• Exact Mass: 238.10100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 238.101
• Heavy Atom Count: 17
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 76A^2

Experimental Properties

• LogP: 0.68030
• PSA: 75.99000
• Refractive Index: 1.515
• Boiling Point: 381.4°Cat760mmHg
• Melting Point: 140-146
• Flash Point: 184.5°C
• Density: 1.19

(4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid Security Information

• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： Irritant/Keep Cold
• Storage Condition：Keep cold
• Risk Phrases： 36/37/38-20/21/22
• HazardClass：IRRITANT, KEEP COLD

(4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds